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Compound of Interest

Compound Name: D-(+)-Cellobiose

Cat. No.: B7887825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical data on D-(+)-Cellobiose, a key disaccharide in various

biological and chemical processes. D-(+)-Cellobiose, also known as 4-O-β-D-glucopyranosyl-

D-glucose, is a reducing sugar that results from the hydrolysis of cellulose.[1][2][3] It is

composed of two β-glucose molecules linked by a β(1→4) glycosidic bond.[3][4] This document

summarizes its fundamental molecular characteristics.

Quantitative Molecular Data
The core molecular properties of D-(+)-Cellobiose are presented below for easy reference and

comparison.

Property Value Source

Molecular Formula C₁₂H₂₂O₁₁ [1][4][5][6][7][8]

Molecular Weight 342.30 g/mol [1][5][6]

CAS Number 528-50-7 [4][5][6][8]

Structural Composition
D-(+)-Cellobiose is formed through the condensation of two β-glucose units. This structural

relationship is fundamental to its role as the repeating unit in cellulose, the most abundant
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polysaccharide on Earth. The hydrolysis of the β(1→4) glycosidic bond in cellobiose yields

these two glucose molecules.[2][3]
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Caption: Logical diagram illustrating the hydrolysis of D-(+)-Cellobiose into two β-D-Glucose

units.

This document is intended for informational purposes for research and development

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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